Cas no 77504-84-8 (Phenol, 2-methyl-,labeled with carbon-14 (9CI))

• Product Name: Phenol, 2-methyl-,labeled with carbon-14 (9CI)
• CAS No: 77504-84-8
• MF: C₇H₈O
• MW: 120.093070030212
• CID: 550083
• PubChem ID: 90476059
• Update Time: 2025-04-19

Phenol, 2-methyl-,labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methyl-,labeled with carbon-14 (9CI)
• O-CRESOL-RING-UL-14C
• 77504-84-8

• Inchi： 1S/C7H8O/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3/i2+2,3+2,4+2,5+2,6+2,7+2
• InChI Key： QWVGKYWNOKOFNN-POOLIRAVSA-N
• SMILES： O[14C]1[14CH]=[14CH][14CH]=[14CH][14C]=1C

Computed Properties

• Exact Mass: 120.0769668g/mol
• Monoisotopic Mass: 120.0769668g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Phenol, 2-methyl-,labeled with carbon-14 (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-34
• Safety Instruction： 16-26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：11-23/24/25-34
• Safety Term：16-26-36/37/39-45